Cas no 899952-16-0 (N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide)

• Product name: N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide
• CAS No: 899952-16-0
• MF: C₂₁H₁₉FN₄O₂S
• MW: 410.464566469193
• CID: 5489325

N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluorophenyl)methyl]-N'-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide

• Inchi： 1S/C21H19FN4O2S/c1-13-2-8-16(9-3-13)26-19(17-11-29-12-18(17)25-26)24-21(28)20(27)23-10-14-4-6-15(22)7-5-14/h2-9H,10-12H2,1H3,(H,23,27)(H,24,28)
• InChI Key： FQMPQADWQRMUCL-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)C(NC1N(C2=CC=C(C)C=C2)N=C2CSCC2=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylethanediamide

N'-(4-Fluorophenyl)methyl-N-2-(4-Methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylethanediamide (CAS No. 899952-16-0): A Comprehensive Overview

N'-(4-Fluorophenyl)methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylethanediamide (CAS No. 899952-16-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a fluorinated phenyl group and a methylated phenyl group, contribute to its distinct chemical and biological properties.

The synthesis of N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylethanediamide typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for further research and development.

In terms of its biological activity, N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylethanediamide has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylethanediamide has been investigated for its anti-cancer properties. Research has shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/Akt pathway. This suggests that it may have therapeutic potential in the treatment of certain types of cancer.

The pharmacokinetic properties of N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylethanediamide have also been studied extensively. Preclinical data indicate that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties are crucial for its potential translation into clinical applications.

In terms of safety and toxicity, preliminary studies have shown that N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylethanediamide is well-tolerated at therapeutic doses. However, further toxicological evaluations are necessary to ensure its safety profile before it can be advanced to clinical trials.

The current landscape of drug discovery and development is highly competitive and dynamic. The unique combination of structural features and biological activities exhibited by N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylethanediamide positions it as a promising lead compound for further optimization and development. Ongoing research is focused on enhancing its potency and selectivity through structure-based drug design approaches.

In conclusion, N'-(4-fluorophenyl)methyl-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylethanediamide (CAS No. 899952-16-0) represents a significant advancement in the field of medicinal chemistry. Its potential therapeutic applications in anti-inflammatory and anti-cancer treatments make it an exciting candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound holds great promise for contributing to the advancement of healthcare solutions.